lithium 1-(5-fluoropyridin-3-yl)cyclopropane-1-carboxylate
Description
Lithium 1-(5-fluoropyridin-3-yl)cyclopropane-1-carboxylate is a chemical compound with the molecular formula C9H7FLiNO2 and a molecular weight of 187.0968 . It is a lithium salt and belongs to the class of organic compounds known as organofluorides .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H8FNO2.Li/c10-9-3-1-2-8(13-9)7-4-5-7(6-11)12;/h1-3,7H,4-5H2,(H,11,12);/q;+1/p-1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule. Physical And Chemical Properties Analysis
The physical form of this compound is a powder . Other physical and chemical properties such as melting point, boiling point, and density were not available in the literature I found.Safety and Hazards
The safety information available indicates that lithium 1-(5-fluoropyridin-3-yl)cyclopropane-1-carboxylate may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Future Directions
Fluorinated compounds, including lithium 1-(5-fluoropyridin-3-yl)cyclopropane-1-carboxylate, have potential for various biological applications. The direct formation of the C-F bond by fluorinase is considered the most effective and promising method for the synthesis of fluorinated compounds . The future development of fluorinated compounds is expected to focus on finding or creating excellent fluoride synthase .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium 1-(5-fluoropyridin-3-yl)cyclopropane-1-carboxylate involves the reaction of 5-fluoropyridine with cyclopropanecarboxylic acid, followed by the addition of lithium hydroxide to form the final product.", "Starting Materials": [ "5-fluoropyridine", "cyclopropanecarboxylic acid", "lithium hydroxide" ], "Reaction": [ "Step 1: 5-fluoropyridine is reacted with cyclopropanecarboxylic acid in the presence of a catalyst such as trifluoroacetic acid to form 1-(5-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid.", "Step 2: Lithium hydroxide is added to the reaction mixture to form lithium 1-(5-fluoropyridin-3-yl)cyclopropane-1-carboxylate.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2648946-09-0 |
Molecular Formula |
C9H7FLiNO2 |
Molecular Weight |
187.1 |
Purity |
95 |
Origin of Product |
United States |
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